Cas no 817177-05-2 (Benzoic acid, 3-bromo-, compd. with N-cyclohexylcyclohexanamine(1:1))

• Product name: Benzoic acid, 3-bromo-, compd. with N-cyclohexylcyclohexanamine(1:1)
• CAS No: 817177-05-2
• MF: C₁₉H₂₈BrNO₂
• MW: 382.335124969482
• CID: 703324
• PubChem ID: 12142616

Benzoic acid, 3-bromo-, compd. with N-cyclohexylcyclohexanamine(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-, compd. with N-cyclohexylcyclohexanamine(1:1)
• 3-bromobenzoic acid,N-cyclohexylcyclohexanamine
• DTXSID00478462
• 817177-05-2

• Inchi： InChI=1S/C12H23N.C7H5BrO2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;8-6-3-1-2-5(4-6)7(9)10/h11-13H,1-10H2;1-4H,(H,9,10)
• InChI Key： IFYSIQUCQRGKAZ-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)NC2CCCCC2.C1=CC(=CC(=C1)Br)C(=O)O

Computed Properties

• Exact Mass: 381.13034g/mol
• Monoisotopic Mass: 381.13034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų